Cas no 2828431-86-1 ((1-(2-Aminoethyl)-1H-pyrazol-4-yl)boronic acid hydrochloride)

• Product Name: (1-(2-Aminoethyl)-1H-pyrazol-4-yl)boronic acid hydrochloride
• CAS No: 2828431-86-1
• MF: C₅H₁₁BClN₃O₂
• MW: 191.42
• CID: 5141086
• PubChem ID: 138113114
• Update Time: 2025-05-25

(1-(2-Aminoethyl)-1H-pyrazol-4-yl)boronic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1-(2-Aminoethyl)-1H-pyrazol-4-yl)boronic acid HCl
• 2828431-86-1
• D80938
• 1-(2-aminoethyl)pyrazol-4-ylboronic acid hydrochloride
• (1-(2-Aminoethyl)-1H-pyrazol-4-yl)boronic acid hydrochloride
• BS-18082
• AKOS037649330
• C5H11BClN3O2
• [1-(2-aminoethyl)pyrazol-4-yl]boronic acid;hydrochloride

• Inchi： 1S/C5H10BN3O2.ClH/c7-1-2-9-4-5(3-8-9)6(10)11;/h3-4,10-11H,1-2,7H2;1H
• InChI Key： LCLDPWIKRCZPAH-UHFFFAOYSA-N
• SMILES： C1=NN(CCN)C=C1B(O)O.Cl

Computed Properties

• Exact Mass: 191.0632845g/mol
• Monoisotopic Mass: 191.0632845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 124
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.3Ų

Additional information on (1-(2-Aminoethyl)-1H-pyrazol-4-yl)boronic acid hydrochloride

(1-(2-Aminoethyl)-1H-pyrazol-4-yl)boronic Acid Hydrochloride: A Comprehensive Overview

The compound (1-(2-Aminoethyl)-1H-pyrazol-4-yl)boronic acid hydrochloride (CAS No. 2828431-86-1) is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is notable for its unique structural features, which combine a pyrazole ring system with a boronic acid group, making it a versatile building block for various applications.

Pyrazoles are five-membered aromatic heterocycles containing two nitrogen atoms, and they are widely recognized for their stability and reactivity in synthetic chemistry. The presence of the pyrazole ring in this compound provides a platform for further functionalization, enabling the synthesis of complex molecules with diverse biological activities. The boronic acid group, on the other hand, is a key component in cross-coupling reactions, such as the Suzuki-Miyaura coupling, which has revolutionized the field of organic synthesis by facilitating the formation of carbon-carbon bonds.

Recent advancements in medicinal chemistry have highlighted the potential of (1-(2-Aminoethyl)-1H-pyrazol-4-yl)boronic acid hydrochloride as a precursor for drug discovery. Researchers have utilized this compound to synthesize bioactive molecules targeting various therapeutic areas, including cancer, inflammation, and neurodegenerative diseases. For instance, studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in these pathological processes.

In addition to its role in drug discovery, this compound has also found applications in materials science. The boronic acid functionality enables the formation of covalent bonds with various substrates, making it a valuable component in the development of advanced materials such as polymers and nanoparticles. Recent research has explored its use in creating stimuli-responsive materials that can undergo structural changes in response to external stimuli like temperature or pH.

The synthesis of (1-(2-Aminoethyl)-1H-pyrazol-4-yl)boronic acid hydrochloride involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the pyrazole ring through condensation reactions and the subsequent introduction of the boronic acid group via nucleophilic substitution or coupling reactions. The optimization of these steps has been a focus of recent studies, with researchers seeking to improve yields and reduce reaction times while maintaining high purity levels.

From an analytical standpoint, this compound is typically characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide critical insights into its molecular structure and purity, ensuring its suitability for downstream applications. Recent advancements in analytical chemistry have enabled more precise characterization methods, further enhancing our understanding of this compound's properties.

In terms of safety and handling, (1-(2-Aminoethyl)-1H-pyrazol-4-yl)boronic acid hydrochloride is classified as a non-hazardous chemical under standard conditions. However, proper precautions should be taken during its synthesis and use to ensure compliance with laboratory safety protocols. This includes wearing appropriate personal protective equipment (PPE) and working in well-ventilated areas to minimize exposure risks.

Looking ahead, the continued exploration of (1-(2-Aminoethyl)-1H-pyrazol-4-yl)boronic acid hydrochloride is expected to yield new insights into its potential applications across various scientific disciplines. Its unique combination of structural features positions it as a valuable tool for advancing both fundamental research and industrial innovation.